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Compound of Interest

Compound Name: 17:0-20:3 PC-d5
Cat. No.: B15554569
Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the deuterated phosphatidylcholine
internal standard, 17:0-20:3 PC-d5. It includes key specifications, a detailed experimental
protocol for its application in lipidomics, and a visualization of relevant biochemical pathways.
This document is intended to serve as a comprehensive resource for researchers utilizing this
standard in mass spectrometry-based lipid analysis.

Certificate of Analysis: Quantitative Data

17:0-20:3 PC-d5, also known as 1-heptadecanoyl-2-(5Z,82,11Z,14Z-eicosatrienoyl)-sn-
glycero-3-phosphocholine-d5, is a high-purity, deuterated internal standard designed for
accurate quantification of phosphatidylcholines in complex biological samples.[1][2] Its physical
and chemical properties are summarized below.
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Property Value Reference
Chemical Formula C45H79D5N0O8P [1]
Molecular Weight 803.15 g/mol [3]

Exact Mass 802.6248 [1]

Purity >99% (TLC) [31[4]
Physical Form Solution [3]
Standard Concentration 1 mg/mL [3114]
Storage Temperature -20°C [31[5]

CAS Number 2936622-61-4 [3][5]

Experimental Protocols

The use of deuterated internal standards like 17:0-20:3 PC-d5 is critical for correcting for

sample loss during extraction and for variations in ionization efficiency during mass

spectrometry analysis.[6] Below is a detailed methodology for a typical lipidomics workflow

involving the quantification of phosphatidylcholines from biological samples.

Lipid Extraction (Bligh & Dyer Method)

This protocol is a widely used method for extracting lipids from plasma or tissue homogenates.

Materials:

Biological sample (e.g., 100 pL plasma)

17:0-20:3 PC-d5 internal standard solution

Chloroform

Methanol

0.1 M NacCl solution
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Centrifuge

Nitrogen gas evaporator

Procedure:

To a 1.5 mL microcentrifuge tube, add the biological sample.

Spike the sample with a known amount of 17:0-20:3 PC-d5 internal standard.

Add 1.2 mL of methanol and 600 uL of chloroform to the tube.

Vortex the mixture for 30 minutes at 4°C.

Centrifuge at 4000 rpm for 10 minutes at 4°C to pellet any precipitated protein.
Transfer the supernatant to a new 4 mL glass vial.

To induce phase separation, add 1 mL of 0.1 M NaCl and 1 mL of chloroform.

Vortex for 10 minutes and then centrifuge at 4000 rpm for 10 minutes.

Two phases will form. Carefully collect the lower organic phase, which contains the lipids,
using a Pasteur pipette.

Dry the collected organic phase under a stream of nitrogen gas.

The dried lipid extract is now ready for reconstitution and analysis or can be stored at -80°C.

[7]

LC-MS/MS Analysis

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (e.g., Q-TOF or Triple Quadrupole)

Procedure:
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o Reconstitute the dried lipid extract in an appropriate solvent, such as a 1:1
chloroform/methanol mixture.[7]

* Inject the sample onto a suitable HPLC column for separation (e.g., a C18 reversed-phase
column).

» The mobile phases typically consist of a mixture of water, acetonitrile, and isopropanol with
an ammonium salt additive to promote ionization.[8]

o The mass spectrometer is operated in a positive ion mode to detect phosphatidylcholines.

e Aprecursor ion scan for m/z 184.1, the characteristic phosphocholine headgroup fragment,
is often used to specifically detect PCs.[9]

e Quantification is achieved by comparing the peak area of the endogenous
phosphatidylcholine species to the peak area of the 17:0-20:3 PC-d5 internal standard.

Visualizations
Phosphatidylcholine Biosynthesis Pathways

Phosphatidylcholine (PC) is the most abundant phospholipid in eukaryotic membranes and can
be synthesized via two primary pathways: the CDP-choline pathway (Kennedy pathway) and
the phosphatidylethanolamine N-methyltransferase (PEMT) pathway.[3][10]
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Caption: Major pathways of phosphatidylcholine biosynthesis in mammalian cells.

Lipidomics Experimental Workflow

The following diagram illustrates the key steps in a typical lipidomics experiment, from sample
collection to data analysis, incorporating an internal standard like 17:0-20:3 PC-d5.
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Caption: A generalized workflow for quantitative lipidomics using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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